Cas no 1443303-28-3 (1-methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene)

• Product Name: 1-methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene
• CAS No: 1443303-28-3
• MF: C₁₃H₂₀O₂S
• MW: 240.361702919006
• MDL: MFCD18427035
• CID: 5209300
• Update Time: 2026-03-06

1-methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene

• MDL： MFCD18427035
• Inchi： 1S/C13H20O2S/c1-10(2)7-8-15-13-9-11(16-4)5-6-12(13)14-3/h5-6,9-10H,7-8H2,1-4H3
• InChI Key： MZAAHDNATMUHDW-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(SC)C=C1OCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on 1-methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene

Comprehensive Overview of 1-Methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene (CAS No. 1443303-28-3)

1-Methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene (CAS No. 1443303-28-3) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and material science. This compound, characterized by its unique molecular structure, combines a methoxy group, a 3-methylbutoxy side chain, and a methylsulfanyl moiety, making it a versatile building block for various applications. Its CAS registry number (1443303-28-3) is widely used in scientific databases and regulatory documentation for precise identification.

The compound's structure features a benzene ring substituted with a methoxy group at the 1-position, a 3-methylbutoxy group at the 2-position, and a methylsulfanyl group at the 4-position. This arrangement contributes to its distinct physicochemical properties, such as moderate lipophilicity and stability under standard conditions. Researchers and industry professionals often explore its potential in synthetic chemistry due to its ability to act as a precursor for more complex molecules. The long-tail keyword "1-methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene synthesis" is frequently searched in academic and industrial contexts, reflecting its relevance in organic synthesis.

In the flavor and fragrance industry, 1-Methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene is valued for its potential to impart unique aromatic notes. Its structural analogs are known to contribute to the sensory profiles of certain essential oils and perfumery ingredients. The compound's methylsulfanyl group is particularly noteworthy, as sulfur-containing compounds often exhibit strong olfactory characteristics. This has led to increased interest in its use as a flavor enhancer or fragrance modifier, aligning with the growing demand for natural-inspired synthetic aromas.

From a pharmaceutical perspective, CAS No. 1443303-28-3 is explored as an intermediate in the synthesis of bioactive molecules. Its methoxy and alkyloxy substituents make it a candidate for drug discovery programs targeting GPCRs (G-protein-coupled receptors) or enzyme inhibitors. The compound's structure-activity relationship (SAR) is often studied to optimize its derivatives for improved efficacy and selectivity. Searches for "1-methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene applications in medicine" highlight its emerging role in medicinal chemistry.

Environmental and sustainability considerations are also critical when discussing 1-Methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene. With the rise of green chemistry principles, researchers are investigating eco-friendly synthesis routes for this compound, such as catalytic methods or biocatalysis. The keyword "sustainable production of 1443303-28-3" reflects this trend, as industries seek to minimize waste and energy consumption. Additionally, its biodegradability and toxicity profile are subjects of ongoing research to ensure compliance with REACH and other regulatory frameworks.

In material science, the compound's aromatic core and functional groups make it a potential candidate for polymeric materials or liquid crystals. Its ability to participate in cross-coupling reactions or polymerization processes opens doors for innovative applications in advanced materials. The long-tail query "1-methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene in material engineering" underscores its interdisciplinary relevance.

Analytical characterization of CAS No. 1443303-28-3 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for its use in high-value applications. The keyword "analytical methods for 1-methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene" is commonly searched by quality control professionals and researchers.

In summary, 1-Methoxy-2-(3-methylbutoxy)-4-methylsulfanylbenzene (CAS No. 1443303-28-3) is a multifaceted compound with applications spanning flavor and fragrance, pharmaceuticals, and material science. Its unique structure and functional groups make it a valuable asset in synthetic chemistry, while its potential in sustainable and green chemistry aligns with modern industrial priorities. As research continues, this compound is likely to find even broader utility, driven by innovations in organic synthesis and application-specific design.